- A comparative study of the effect of phenothiazine derivatives and their S-oxides on cholinesterase investigated by a new kinetic spectrophotometric methodZhurnal Organichnoi ta Farmatsevtichnoi Khimii, 2022, 20(1), 35-43,
Cas no 7640-51-9 (Promethazine Sulfoxide)
Promethazine Sulfoxide structure
Promethazine Sulfoxide Properties
Names and Identifiers
-
- 10-(2-(Dimethylamino)propyl)-10H-phenothiazine 5-oxide
- Promethazine Sulfoxide
- 10H-Phenothiazine-10-ethanamine,N,N,a-trimethyl-, 5-oxide
- N,N-dimethyl-1-(5-oxophenothiazin-10-yl)propan-2-amine
- Promethazine Sulfoxi
- 10-(2-dimethyl-aminopropyl)-phenothiazine sulphoxide
- promethasine sulfoxide
- Promethazine 5-Oxide
- Promethazine 5-Sulfoxide
- Promethiazine sulfoxide
- Romergan sulfoxide
- (2RS)-N,N-Dimethyl-1-(10H-phenothiazin-10-yl)propan-2-amine S-oxide
- Phenothiazine, 10-[2-(dimethylamino)propyl]-, 5-oxide (7CI, 8CI)
- 10-(2-(Dimethylamino)propyl)-10H-phenothiazine5-oxide
- Diprazin sulfoxide
- N-[2-(Dimethylamino)propyl]phenothiazine S-oxide
- (2RS)-N,N-Dimethyl-1-(10H-phenothiazin-10-yl)propan-2-amine S-Oxide (Promethazine Sulphoxide)
- CHEMBL3544889
- G82820
- AKOS016007600
- PROMETHAZINE HYDROCHLORIDE IMPURITY D (EP IMPURITY)
- NS00004953
- (2RS)-N,N-DIMETHYL-1-(10H-PHENOTHIAZIN-10-YL)PROPAN-2-AMINE S-OXIDE
- 7640-51-9
- N-(2-(DIMETHYLAMINO)PROPYL)PHENOTHIAZINE S-OXIDE
- PROMETHAZINE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
- DTXSID50997774
- DB-328851
- N,N,alpha-Trimethyl-10H-phenothiazine-10-ethanamine 5-oxide
- Promethazine Sulphoxide 1.0 mg/ml in Methanol
- CHEBI:184090
- 10H-Phenothiazine-10-ethanamine, N,N,alpha-trimethyl-, 5-oxide
- PROMETHAZINE SULFOXIDE, (+/-)-
- SCHEMBL3320530
- Q27278710
- 10H-Phenothiazine-10-ethanamine, N,N,.alpha.-trimethyl-, 5-oxide
- promethazine sulphoxide
- UNII-G44A4PX06U
- G44A4PX06U
- (2RS)-N,N-Dimethyl-1-(10H-phenothiazin-10-yl)propan-2-amine S-Oxide; Promethazine Hydrochloride Imp. D (EP); Promethazine Sulphoxide; Promethazine Hydrochloride Impurity D; Promethazine Impurity D
- 10-[2-(Dimethylamino)propyl]-5lambda~4~-phenothiazin-5(10H)-one
- +Expand
-
- MFCD08063694
- OWTCLFIFAFHQIX-UHFFFAOYSA-N
- 1S/C17H20N2OS/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)21(20)17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3
- O=S1C2C(=CC=CC=2)N(CC(C)N(C)C)C2C1=CC=CC=2
Computed Properties
- 300.13000
- 0
- 3
- 3
- 300.129634
- 21
- 361
- 0
- 0
- 1
- 0
- 0
- 1
- 3.5
- 42.8
Experimental Properties
- 4.18560
- 42.76000
- 1.678
- 461.6°C at 760 mmHg
- 233°C
- 1.27
Promethazine Sulfoxide Security Information
Promethazine Sulfoxide Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Promethazine Sulfoxide Price
Promethazine Sulfoxide Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Peroxyadipic acid Solvents: Water ; 15 min, rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: Water ; 24 h, 303 K
Reference
- Comparative Study on the Oxidation Kinetics of Structural Isomers by Acidified N-Bromo-Benzenesulfonamide: A Mechanistic DeterminationChemistry Africa, 2019, 2(3), 435-441,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Nitrous acid Solvents: Acetonitrile
1.2 Solvents: Dichloromethane
1.2 Solvents: Dichloromethane
Reference
- Catalytic oxidation of chlorpromazine and related phenothiazines. Cation radicals as the reactive intermediates in sulfoxide formationJournal of the Chemical Society, 1995, (8), 1057-64,
Synthetic Circuit 4
Synthetic Circuit 5
Promethazine Sulfoxide Raw materials
- Benzenesulfonamide,N-bromo-, sodium salt (1:1)
- Promethazine hydrochloride
- dimethyl1-(10H-phenothiazin-10-yl)propan-2-ylamine
Promethazine Sulfoxide Preparation Products
Promethazine Sulfoxide Suppliers
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Promethazine Sulfoxide Related Literature
-
Lu Gan,Yong-Gang Zhao,Cun Yu,Ming-Li Ye,Yin Lu,Shan-Mei Xiao,Yun Zhang New J. Chem. 2022 46 13745
-
2. Catalytic oxidation of chlorpromazine and related phenothiazines. Cation radicals as the reactive intermediates in sulfoxide formationEric Bosch,Jay K. Kochi J. Chem. Soc. Perkin Trans. 1 1995 1057
-
Yanling Chen,Honghui Liu,Yunchun Liu,Zhousheng Yang Anal. Methods 2014 6 1203
Recommended suppliers
Amadis Chemical Company Limited
(CAS:7640-51-9)Promethazine Sulfoxide
99%/99%
250mg/1g
236.0/635.0